Cas no 1806987-11-0 (Methyl 3-(difluoromethyl)-2-iodo-4-nitropyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-iodo-4-nitropyridine-6-carboxylate
• CAS No: 1806987-11-0
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4894238
• Update Time: 2025-06-14

Methyl 3-(difluoromethyl)-2-iodo-4-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-iodo-4-nitropyridine-6-carboxylate

• Inchi： 1S/C8H5F2IN2O4/c1-17-8(14)3-2-4(13(15)16)5(6(9)10)7(11)12-3/h2,6H,1H3
• InChI Key： QFHZPAOLUSAWBU-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(C(=O)OC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 3-(difluoromethyl)-2-iodo-4-nitropyridine-6-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-2-iodo-4-nitropyridine-6-carboxylate (CAS No. 1806987-11-0)

Methyl 3-(difluoromethyl)-2-iodo-4-nitropyridine-6-carboxylate (CAS No. 1806987-11-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, has garnered attention for its potential role in the synthesis of bioactive molecules. Its molecular structure, featuring a nitro group and a carboxylate ester, makes it a versatile intermediate in organic synthesis. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in Methyl 3-(difluoromethyl)-2-iodo-4-nitropyridine-6-carboxylate aligns with the broader trend of fluorinated compounds gaining prominence in medicinal chemistry. Fluorine incorporation, as seen in this molecule, often enhances metabolic stability and bioavailability—a key consideration in modern drug design. Recent studies highlight its potential in addressing antibiotic resistance, a pressing global health challenge. The compound's iodo substituent also offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched by synthetic chemists.

From an industrial perspective, the demand for nitropyridine derivatives like this compound has risen due to their role in crop protection chemicals. With sustainable agriculture becoming a priority, researchers are investigating whether such difluoromethyl-containing molecules could contribute to next-generation, environmentally friendly pesticides. This aligns with frequent search queries about "green chemistry in agrochemicals" and "fluorine in pesticide development."

Analytical characterization of CAS No. 1806987-11-0 typically involves advanced techniques like NMR (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography—methods commonly sought after in chemical databases. The compound's stability under various conditions is another area of active investigation, with many researchers searching for "pyridine derivative stability studies" and "handling iodinated compounds."

In the context of structure-activity relationship (SAR) studies, this molecule serves as a valuable scaffold. Its 4-nitropyridine core is recognized as a privileged structure in medicinal chemistry, frequently appearing in searches about "pharmacophore design." The ester group at position 6 offers potential for prodrug strategies, a hot topic in pharmaceutical formulation circles.

As regulatory landscapes evolve, compounds like Methyl 3-(difluoromethyl)-2-iodo-4-nitropyridine-6-carboxylate are being reevaluated through the lens of green chemistry metrics. Researchers are examining atom economy in its synthesis routes and exploring biocatalytic alternatives to traditional methods—subjects generating substantial interest in academic and industrial forums.

The compound's unique combination of halogen (iodine) and pseudo-halogen (nitro) groups makes it particularly interesting for heterocyclic chemistry applications. Recent patent analyses show growing intellectual property activity around similar structures, especially in areas like kinase inhibitor development and antiviral agents—topics frequently trending in scientific literature searches.

From a safety standpoint, proper handling of iodinated pyridines requires standard laboratory precautions, a subject often queried in chemical safety databases. The compound's nitro group warrants consideration in reaction planning, as this functionality can participate in various reduction and substitution transformations.

In the analytical chemistry domain, method development for quantifying Methyl 3-(difluoromethyl)-2-iodo-4-nitropyridine-6-carboxylate in complex matrices is an active research area. This responds to the frequent search for "HPLC methods for nitropyridine analysis" and "mass spectrometry of fluorinated compounds." The presence of both fluorine and iodine atoms provides distinctive spectral signatures that facilitate characterization.

Looking forward, the scientific community anticipates expanded applications for this compound in material science, particularly in the development of specialty chemicals with unique electronic properties. Its structural features align with emerging research into fluorinated organic materials for electronic devices—a rapidly growing field that generates numerous academic and industrial inquiries.